Cas no 93618-46-3 (1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester
• CAS No: 93618-46-3
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• MDL: MFCD11046185
• CID: 801444
• PubChem ID: 2422649
• Update Time: 2025-07-17

1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester
• 3-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 3-[3-(trifluoromethyl)phenyl]-1H-pyrazole-5-carboxylate
• QZBSWLGAOQQJNN-UHFFFAOYSA-N
• cid_2422649
• MFCD11046185
• AKOS027339396
• MLS-0092005.0001
• Z56920221
• 3-(3-TRIFLUORO METHYL-PHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• HMS1788E11
• 3-(3-TRIFLUORO METHYL-PHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER,95+%
• BDBM45852
• 93618-46-3
• ETHYL3-(3-(TRIFLUOROMETHYL)PHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• SCHEMBL1413881
• ethyl 5-[3-(trifluoromethyl)phenyl]-1h-pyrazole-3-carboxylate
• ETHYL 3-(3-(TRIFLUOROMETHYL)PHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• CHEMBL1558909

• MDL： MFCD11046185
• Inchi： 1S/C13H11F3N2O2/c1-2-20-12(19)11-7-10(17-18-11)8-4-3-5-9(6-8)13(14,15)16/h3-7H,2H2,1H3,(H,17,18)
• InChI Key： QZBSWLGAOQQJNN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C(=O)OCC)NN=1)(F)F

Computed Properties

• Exact Mass: 284.07726208g/mol
• Monoisotopic Mass: 284.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.327
• Boiling Point: 426.7°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.516

Additional information on 1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester

Research Brief on 1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester (CAS: 93618-46-3)

The compound 1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester (CAS: 93618-46-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this pyrazole derivative as a key intermediate in the synthesis of more complex molecules with anti-inflammatory and anticancer properties. The trifluoromethyl group attached to the phenyl ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound.

In vitro studies have demonstrated that 1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. These findings suggest its potential as a lead compound for developing novel COX-2 inhibitors with improved selectivity and reduced side effects compared to existing drugs.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical in inflammatory responses and cell proliferation. Molecular docking studies have provided insights into the compound's binding affinity for COX-2, supporting its potential as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its efficacy and safety profile. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, 1H-Pyrazole-3-carboxylicacid, 5-[3-(trifluoromethyl)phenyl]-, ethyl ester represents a valuable scaffold for the development of new anti-inflammatory and anticancer agents. Continued research and clinical validation will be essential to translate these findings into practical therapeutic applications.